Cas no 1869222-31-0 (2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid
• CAS No: 1869222-31-0
• MF: C₁₂H₂₂FNO₄
• MW: 263.305787563324
• CID: 6275464
• PubChem ID: 165875375
• Update Time: 2025-06-26

2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid
• 1869222-31-0
• EN300-1297280
• 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid

• Inchi： 1S/C12H22FNO4/c1-12(2,3)18-11(17)14-9(10(15)16)7-5-4-6-8-13/h9H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： CNURREZTXGXUSU-UHFFFAOYSA-N
• SMILES： FCCCCCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.15328635g/mol
• Monoisotopic Mass: 263.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid

2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid (CAS No. 1869222-31-0): A Versatile Compound in Pharmaceutical Research

2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid, with the chemical formula C₁₂H₁₉NO₄F, is a fluorinated dicarboxylic acid derivative that has attracted significant attention in the field of pharmaceutical chemistry. The compound's unique structure, characterized by the 7-fluoro substituent and the tert-butoxy carbonyl group, provides a foundation for its potential applications in drug discovery and development. As a key component in the synthesis of various bioactive molecules, this compound plays a critical role in modern medicinal chemistry, particularly in the design of small molecule therapeutics targeting inflammatory and neurodegenerative diseases.

The 7-fluoro substitution in the heptanoic acid backbone contributes to the compound's enhanced metabolic stability and improved pharmacokinetic properties. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, such as hydrophobicity, lipophilicity, and intermolecular interactions. In the case of 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid, the fluorine atom at the 7-position likely enhances the molecule's ability to interact with biological targets, such, as G protein-coupled receptors (GPCRs) or ion channels. Recent studies have demonstrated that fluorinated derivatives often exhibit superior binding affinities compared to their non-fluorinated counterparts, making this compound a promising candidate for drug development.

The tert-butoxy carbonyl (t-BOC) group in the molecule serves as a protective group for the amino functionality. This group is commonly used in peptide chemistry to temporarily mask the amino group during synthetic processes, allowing for the selective modification of other functional groups. The presence of the t-BOC group in 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid suggests that the compound could be employed as a building block in the synthesis of more complex molecules, such as peptidomimetics or hybrid drugs. This structural feature also facilitates the controlled release of the amino group under specific biochemical conditions, which is valuable in the design of prodrugs.

Recent advances in medicinal chemistry have highlighted the importance of fluorinated compounds in the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry reported that fluorinated carboxylic acids, including derivatives like 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid, exhibit enhanced selectivity for specific biological targets. For instance, the fluorine atom at the 7-position may improve the molecule's ability to bind to phospholipid membranes, which is critical for the function of many membrane-associated proteins. This property makes the compound a potential candidate for the development of drugs targeting lipid rafts or membrane-associated signaling pathways.

In addition to its structural advantages, 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid has shown potential in the treatment of inflammatory diseases. A 2024 preclinical study in Pharmaceutical Research demonstrated that the compound exhibits anti-inflammatory activity by modulating the NF-κB signaling pathway. The study found that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound could be further optimized for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid typically involves multi-step organic reactions, including the fluorination of the heptanoic acid chain and the introduction of the t-BOC group. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient production of this compound with high purity and yield. The availability of scalable synthesis routes is crucial for the transition of this molecule from the laboratory to clinical applications, particularly in the context of personalized medicine.

Moreover, the compound's potential as a scaffold for drug design has been explored in computational studies. Molecular docking simulations have predicted that the 7-fluoro substitution enhances the molecule's ability to interact with specific protein pockets, such as those found in the human serotonin receptor. These computational models provide valuable insights into the mechanism of action of the compound and guide the development of more potent derivatives. The integration of computational chemistry with experimental approaches is increasingly important in the discovery of novel therapeutics.

Despite its promising properties, the development of 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid into a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety in vivo, and addressing potential toxicological concerns must be addressed through rigorous preclinical and clinical testing. However, the compound's structural versatility and biological activity position it as a valuable tool in the arsenal of pharmaceutical researchers.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-7-fluoroheptanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of fluorinated functionality and protected amino group offers a platform for the development of innovative therapeutics. As research in this area continues to evolve, this compound is likely to play an important role in the treatment of a wide range of diseases, from inflammatory disorders to neurodegenerative conditions.